Cas no 176-72-7 (2,3-dithiaspiro[4.5]decane)

• Product Name: 2,3-dithiaspiro[4.5]decane
• CAS No: 176-72-7
• MF: C₈H₁₄S₂
• MW: 174.326759815216
• CID: 906463
• PubChem ID: 9091
• Update Time: 2025-04-19

2,3-dithiaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• 2,3-dithiaspiro[4.5]decane
• 2,3-DITHIASPIRO(4,5)DECANE
• 2,3-Dithiaspiro(4.5)decane
• 2,3-Dithia-spiro[4.5]decan
• 2,3-dithia-spiro[4.5]decane
• 2,3-Dithiaspiro< 4,5> decan
• 2,3-Dithiaspiro-< 4,5> -decan
• 2,3-Dithia-spiro< 4,5> decan
• 2,3-Dithia-spiro-< 4,5> -decan
• 2,3-Dithio-4,5-spirodecane
• 4,4-pentamethylene-1,2-dithiolane
• AC1L1SAM
• BRN 0104990
• CTK4D6303
• PH 800
• NSC243161
• DTXSID50170060
• 176-72-7
• MLZ7CC9PZY
• NSC-243161
• PH 800/2
• 5-19-01-00224 (Beilstein Handbook Reference)
• NSC 243161
• UNII-MLZ7CC9PZY

• Inchi： 1S/C8H14S2/c1-2-4-8(5-3-1)6-9-10-7-8/h1-7H2
• InChI Key： HAXVUMKRJJJVDO-UHFFFAOYSA-N
• SMILES： S1CC2(CS1)CCCCC2

Computed Properties

• Exact Mass: 174.05382
• Monoisotopic Mass: 174.053692
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.6
• XLogP3: 2.9

Experimental Properties

• Density: 1.14
• Boiling Point: 266.8°C at 760 mmHg
• Flash Point: 161.1°C
• Refractive Index: 1.586
• PSA: 0
• LogP: 3.33190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiolanes 1,2-dithiolanes